molecular formula C11H7BrF3NO B6333924 5-Bromomethyl-3-(2-trifluoromethyl-phenyl)-isoxazole CAS No. 1159976-83-6

5-Bromomethyl-3-(2-trifluoromethyl-phenyl)-isoxazole

Cat. No. B6333924
CAS RN: 1159976-83-6
M. Wt: 306.08 g/mol
InChI Key: YEOYRZKGLCVRSS-UHFFFAOYSA-N
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Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The imidazole name was reported by Arthur Rudolf Hantzsch in 1887 . Imidazole has become an important synthon in the development of new drugs .


Synthesis Analysis

The synthesis of imidazole derivatives often involves the use of boronic acids . For example, 4-(Trifluoromethoxy)phenylboronic acid and 3-Fluorophenylboronic acid are reactants involved in the synthesis of biologically active molecules .


Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Chemical Reactions Analysis

Imidazole derivatives are involved in various chemical reactions. For instance, they are used as reactants in addition reactions and cross-coupling reactions including Suzuki-Miyaura cross-coupling .


Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives can vary. For example, 4-(Trifluoromethoxy)phenylboronic acid has a melting point of 123-127°C .

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some imidazole derivatives have been used as lactate dehydrogenase inhibitors for use against cancer cell proliferation .

Safety and Hazards

Safety and hazards associated with imidazole derivatives can vary. For example, 2-Fluoro-3-(trifluoromethyl)phenylboronic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause skin and eye irritation, and may be harmful if swallowed .

Future Directions

The future directions of research on imidazole derivatives are vast. They are being increasingly used in the development of new drugs due to their broad range of chemical and biological properties .

properties

IUPAC Name

5-(bromomethyl)-3-[2-(trifluoromethyl)phenyl]-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H7BrF3NO/c12-6-7-5-10(16-17-7)8-3-1-2-4-9(8)11(13,14)15/h1-5H,6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YEOYRZKGLCVRSS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NOC(=C2)CBr)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H7BrF3NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801207724
Record name 5-(Bromomethyl)-3-[2-(trifluoromethyl)phenyl]isoxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801207724
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

306.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1159976-83-6
Record name 5-(Bromomethyl)-3-[2-(trifluoromethyl)phenyl]isoxazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1159976-83-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-(Bromomethyl)-3-[2-(trifluoromethyl)phenyl]isoxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801207724
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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